Cas no 32016-20-9 (4-Pyrimidinamine,2-chloro-N-(2-phenylethyl)-)

• Product Name: 4-Pyrimidinamine,2-chloro-N-(2-phenylethyl)-
• CAS No: 32016-20-9
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 300226
• PubChem ID: 22987850
• Update Time: 2025-04-19

4-Pyrimidinamine,2-chloro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-chloro-N-(2-phenylethyl)-
• 2-chloro-N-(2-phenylethyl)-4-Pyrimidinamine
• 2-chloro-N-(2-phenylethyl)pyrimidin-4-amine
• 2-chloro-N-phenethylpyrimidin-4-amine
• N-phenethyl-2-chloropyrimidin-4-amine
• FT-0713503
• SCHEMBL4385626
• AKOS011627681
• 32016-20-9
• DTXSID10629347

• Inchi： 1S/C12H12ClN3/c13-12-15-9-7-11(16-12)14-8-6-10-4-2-1-3-5-10/h1-5,7,9H,6,8H2,(H,14,15,16)
• InChI Key： CMNXTFABPLODRI-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.07200
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81000
• LogP: 2.85760